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Cat. No.: B1350445

Get Quote

An In-Depth Technical Guide to 5-(Chloromethyl)-3-(4-chlorophenyl)isoxazole

This guide provides a comprehensive technical overview of 5-(Chloromethyl)-3-(4-
chlorophenyl)isoxazole, a heterocyclic compound of interest to researchers and professionals
in drug development. While a specific CAS number for this compound is not readily found in
public databases, indicating it may be a novel or less-common substance, this document
extrapolates its synthesis, properties, and potential applications from established chemical
principles and data on structurally related molecules.

Introduction to the Isoxazole Scaffold

The isoxazole ring is a five-membered heterocycle containing adjacent nitrogen and oxygen
atoms.[1] This structural motif is a cornerstone in medicinal chemistry, valued for its metabolic
stability and its ability to act as a versatile scaffold in drug design.[2] Isoxazole derivatives have
demonstrated a wide array of biological activities, including anti-inflammatory, antimicrobial,
antiviral, and anticancer properties.[2] The electronic properties of the isoxazole ring and its
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capacity for diverse molecular interactions make it a privileged structure in the development of
novel therapeutic agents.[2]

Synthesis of 5-(Chloromethyl)-3-(4-
chlorophenyl)isoxazole

A robust and efficient synthesis of 3-substituted 5-(chloromethyl)isoxazoles can be achieved
through a one-pot reaction involving the corresponding aldoxime and 2,3-dichloro-1-propene.
[3] This method is advantageous as it utilizes readily available starting materials and 2,3-
dichloro-1-propene serves as both a reagent and a solvent.[3]

Proposed Synthetic Pathway

The synthesis of 5-(Chloromethyl)-3-(4-chlorophenyl)isoxazole would logically proceed from
4-chlorobenzaldehyde oxime. The nitrile oxide is generated in situ from the aldoxime, which
then undergoes a 1,3-dipolar cycloaddition with 2,3-dichloro-1-propene.

© 2026 BenchChem. All rights reserved. 2/5 Tech Support


https://ijpca.org/archive/volume/11/issue/4/article/22114/pdf
https://www.benchchem.com/product/b1350445/docs?utm_src=pdf-body#5-chloromethyl-3-4-chlorophenyl-isoxazole-cas-number
https://www.benchchem.com/product/b1350445/docs?utm_src=pdf-body#5-chloromethyl-3-4-chlorophenyl-isoxazole-cas-number
https://www.researchgate.net/publication/366295106_Improved_Synthesis_of_5-Chloromethylisoxazoles_from_Aldoximes_and_23-Dichloropropene
https://www.researchgate.net/publication/366295106_Improved_Synthesis_of_5-Chloromethylisoxazoles_from_Aldoximes_and_23-Dichloropropene
https://www.benchchem.com/product/b1350445/docs?utm_src=pdf-body#5-chloromethyl-3-4-chlorophenyl-isoxazole-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350445?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratqry

Check Availability & Pricing

Reaction Conditions

Starting Materials Qn situ Nitrile Oxide Generation
Oxidation

G-Chlorobenzaldehyde Oxime} Product

HCI elimination

One-Pot Synthesis [3+2] Cycloaddition
2,3-Dichloro-1-propene T

5-(Ch|oromethyl)-3-(4-chIorophenyI)isoxazoIe)

5-(Chloromethyl)-3-(4-chlorophenyl)isoxazole

ﬁ-(Chloromethyl)-3-(4-chlorophenyl)isoxazolq
L Potential Biological Target Interaction )

Inhibition of microbial growth @dulation of inflammatory path%nduction of apoptosis/cell cycle arrest nteraction with pain receptors/pathways

Potential Therapeutic Applications

(Annmlcroblal) (Anu mﬂammatory) (Anucancer) (Analgesic

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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